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Compound of Interest

Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-bromo-t-butylamine, a versatile
reagent in organic synthesis. This document details its physicochemical properties, provides
protocols for its preparation and use in key reactions, and outlines essential safety
considerations.

Physicochemical Properties and Data

N-bromo-t-butylamine (IUPAC name: N-bromo-2-methylpropan-2-amine) is a halogenating
agent utilized in various organic transformations. Its core function revolves around its ability to
act as an electrophilic bromine source.

Molecular Structure and Properties

The molecular formula for N-bromo-t-butylamine is CaH10BrN.[1][2] It possesses a tertiary
butyl group attached to a nitrogen atom, which is in turn bonded to a bromine atom.

Table 1: Physicochemical Data for N-bromo-t-butylamine
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Property Value Source
Molecular Formula CaH10BrN [1112]
Molecular Weight 152.03 g/mol [1][2]

Not widely reported, likely an
Appearance ] )
unstable solid or solution

N Soluble in organic solvents like
Solubility [3]
toluene and ether

Atomic Weights of Constituent Elements

The molecular weight of N-bromo-t-butylamine is calculated from the atomic weights of its

constituent atoms.

Table 2: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol)
Carbon C ~12.011

Hydrogen H ~1.008

Bromine Br ~79.904

Nitrogen N ~14.007

Experimental Protocols
In-Situ Preparation of N-bromo-t-butylamine

N-bromo-t-butylamine is often prepared in-situ for immediate use due to its potential
instability. The following protocol is based on established methods for the preparation of N-
bromoamines.

Materials:

e tert-Butylamine
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e Bromine

o Toluene, anhydrous

e Round-bottom flask

e Stirring apparatus

e Dropping funnel

o Low-temperature bath (e.g., dry ice/acetone)
Procedure:

o A solution of tert-butylamine in anhydrous toluene is prepared in a round-bottom flask
equipped with a stirrer and a dropping funnel.

e The flask is cooled to a temperature between -20 °C and -30 °C using a low-temperature
bath.

o A solution of bromine in toluene is added dropwise from the dropping funnel to the cooled
tert-butylamine solution with constant stirring.

e The reaction mixture is maintained at the low temperature for the duration of the addition.

e The resulting solution of N-bromo-t-butylamine is then used directly in the subsequent
reaction step.

Ortho-Bromination of 2-Methylphenol

This protocol describes a representative application of N-bromo-t-butylamine as a
regioselective brominating agent for phenols.

Materials:
e 2-Methylphenol (o-cresol)

e In-situ prepared solution of N-bromo-t-butylamine in ether
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o Ether, anhydrous

e 2N Sulfuric acid

e Round-bottom flask

e Stirring apparatus

« Distillation apparatus

Procedure:

A solution of 2-methylphenol (8.1 g, 74.3 mmol) in 20 mL of anhydrous ether is prepared in a
round-bottom flask and cooled to -8 °C.[3]

» With vigorous stirring, an ethereal solution of N-bromo-t-butylamine (74.3 mmol) is added
dropwise. A slight increase in temperature may be observed.[3]

» After the addition is complete, the reaction mixture, which may turn dark brown, is stirred for
a short period.[3]

o The ether is removed by distillation.[3]
e The viscous residue is treated with 20 mL of 2N sulfuric acid and briefly boiled.[3]

e The acidic solution is then subjected to vacuum distillation to yield the 6-bromo-2-
methylphenol product. The expected yield is approximately 79%.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the synthesis of N-bromo-t-butylamine and its application in
the ortho-bromination of a phenol.
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Synthesis of N-bromo-t-butylamine
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Caption: In-situ synthesis of N-bromo-t-butylamine.
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Ortho-Bromination of 2-Methylphenol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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